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Compound of Interest

Compound Name: Ethylene glycol diacetoacetate

Cat. No.: B1595524 Get Quote

Essential Safety and Handling Guide for Ethylene
Glycol Diacetoacetate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Ethylene Glycol Diacetoacetate, including detailed operational and

disposal plans.

Personal Protective Equipment (PPE)
When handling Ethylene Glycol Diacetoacetate, a comprehensive approach to personal

protection is critical to minimize exposure and ensure safety. The following table summarizes

the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Wear chemical safety goggles

that conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Face Shield

Use in conjunction with

goggles when there is a splash

hazard.

Hand Protection Chemical Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Recommended

materials for similar glycols

include Butyl, Nitrile,

Neoprene, Natural Rubber,

and Viton®.[2] Always inspect

gloves before use and observe

the breakthrough time

provided by the supplier.

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1] A chemically

resistant apron, antistatic

boots, and impervious gloves

are recommended.[3][4]

Respiratory Protection Respirator Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[1]

For concentrations > 1 and <

10 times the occupational

exposure level, an air-purifying

respirator with a full facepiece
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and organic vapor cartridge(s)

is recommended.[5]

Chemical Safety and Hazard Information
Ethylene Glycol Diacetoacetate is a combustible liquid that can cause irritation to the skin,

eyes, and respiratory tract.[1][6]

Property Value

Flash Point 88 °C (190.4 °F)[1]

Autoignition Temperature 482 °C (899.6 °F)[1]

Lower Explosion Limit 1.6%

Upper Explosion Limit 8.4%

NFPA Rating Health: 1, Flammability: 2, Instability: 0[1]

Hazard Statements:

H227: Combustible liquid.[6][7]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

Always work in a well-ventilated area or under a chemical fume hood to keep airborne

concentrations low.[1][8]
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Avoid contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][7]

Ground all equipment when handling the product to prevent static discharge.[5]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as oxidizing agents, strong acids, strong

bases, and strong reducing agents.[3][4]

Do not store in old food or beverage containers.[9]

Emergency and Disposal Protocols
Immediate and appropriate response to spills, exposures, and waste disposal is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1][7]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid if cough or other symptoms appear.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid.[1]

Spill and Leak Procedures:

Evacuate personnel and secure the area.
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Eliminate all ignition sources.[2]

Wear appropriate personal protective equipment as outlined above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Place the absorbed material into a suitable, labeled container for disposal.[1]

Ventilate and wash the area after the clean-up is complete.[2]

Disposal Plan:

Dispose of waste and contaminated materials in accordance with all federal, state, and local

regulations.[10]

Do not pour spent antifreeze onto the ground, into septic systems, or storm drains.[9]

Contact a licensed professional waste disposal service to dispose of this material.[9][11]

Used antifreeze may be considered hazardous waste due to contamination with heavy

metals.[11]

Empty containers can be rinsed and recycled through most local recycling programs as they

are typically made of #2 HDPE plastic.[9]

Visual Workflow Guides
To further clarify the procedures, the following diagrams illustrate the logical workflows for

handling Ethylene Glycol Diacetoacetate and responding to emergencies.
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Safe Handling Workflow for Ethylene Glycol Diacetoacetate

Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Ground equipment

Dispense chemical

Keep away from ignition sources

Close container tightly after use

Decontaminate work area

Remove and properly store/dispose of PPE

Wash hands thoroughly

Store in a cool, dry, well-ventilated area

Ensure container is properly labeled

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Ethylene Glycol Diacetoacetate.
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Emergency Response Protocol

Spill or Leak
Personal Exposure

Fire

Emergency Occurs

Evacuate and secure area

Spill

Skin Contact:
Flush with water for 15 min.

Remove contaminated clothing.

Exposure

Eye Contact:
Flush with water for 15 min.

Seek medical attention.

Inhalation:
Move to fresh air.

Seek medical attention if symptoms persist.

Ingestion:
Give water or milk.

Seek immediate medical attention.
Use dry chemical, CO2, or alcohol-resistant foam

Fire

Eliminate ignition sources

Don appropriate PPE

Contain and absorb with inert material

Collect and containerize for disposal

Clean and ventilate area

Wear self-contained breathing apparatus

Cool fire-exposed containers with water spray

Click to download full resolution via product page

Caption: Decision-making workflow for emergency situations involving Ethylene Glycol
Diacetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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